Cas no 120279-95-0 (ent-Dorzolamide)

• Product Name: ent-Dorzolamide
• CAS No: 120279-95-0
• MF: C₁₀H₁₆N₂O₄S₃
• MW: 324.44003868103
• CID: 105037
• PubChem ID: 329831118
• Update Time: 2025-04-18

ent-Dorzolamide Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide,4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, (4R,6R)-
• 4R,6R-Dorzolamide
• (4R,6R)-4-(ethylamino)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide,4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, (4R...
• ent-Dorzolamide
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, (4R-trans)-
• (4R,6R)-4-(Ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide-7,7-dioxide
• Dorzolamide EP Impurity A
• (4R,6R)-4-(Ethylamino)-6-methyl-5,6-dihydro-4H-thieno[2, 3-b]thiopyran-2-sulfonamide 7,7-dioxide HCl
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, (4R,6R)-
• 4H-Thieno(2,3-b)thiopyran-2-sulfonamide, 4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, (4R,6R)-
• 120279-89-2
• 55O5C6I73D
• (4R,6R)-4-(Ethylamino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide
• SCHEMBL4455530
• DORZOLAMIDE, (TRANS)-(+)-
• DTXSID201111294
• Dorzolamide, (+)-(trans)-
• UNII-55O5C6I73D
• Dorzolamide impurity A
• DORZOLAMIDE HYDROCHLORIDE IMPURITY A [EP IMPURITY]
• AC-25495
• sulfonamide 5
• AKOS025401777
• BDBM13054
• (4R,6R)-Dorzolamide
• 4H-Thieno(2,3-b)thiopyran-2-sulfonamide, 4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, (4R-trans)-
• Dorzolamide, DZA
• (+)-4R,6R-Dorzolamide
• Dorzolamide hydrochloride specified impurity A [EP]
• Q27261321
• Dorzolamide, 4R,6R-
• Dorzolamide Impurity A, European Pharmacopoeia (EP) Reference Standard
• (+)-(Trans)-dorzolamide
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, (4R,6R)-rel-
• (2R,4R)-4-(ethylamino)-2-methyl-1,1-dioxo-2H,3H,4H-1$l^{6},7-thieno[2,3-b]thiopyran-6-sulfonamide
• 4R,6R)-4-(Ethylamino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-Dioxide ((4R,6R)-Dorzolamide)
• 120279-95-0
• Dorzolamide hydrochloride impurity A [EP]
• 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, trans-

• MDL： MFCD22666586
• Inchi： 1S/C10H16N2O4S3/c1-3-12-8-4-6(2)18(13,14)10-7(8)5-9(17-10)19(11,15)16/h5-6,8,12H,3-4H2,1-2H3,(H2,11,15,16)/t6-,8-/m1/s1
• InChI Key： IAVUPMFITXYVAF-HTRCEHHLSA-N
• SMILES： S1(C2=C(C=C(S(N)(=O)=O)S2)[C@@H](C[C@H]1C)NCC)(=O)=O

Computed Properties

• Exact Mass: 324.02722052g/mol
• Monoisotopic Mass: 324.02722052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 153-155°C
• Boiling Point: 575.8±60.0 °C at 760 mmHg
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

ent-Dorzolamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes